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Compound of Interest

Compound Name: UCL 1684 dibromide

Cat. No.: B611545

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of UCL 1684 dibromide powder, a potent, non-peptidic blocker of the apamin-
sensitive small conductance calcium-activated potassium (KCa2) channels. This document is
intended to serve as a valuable resource for researchers, scientists, and professionals involved
in drug development, offering detailed data, experimental protocols, and visualizations to
support laboratory work and further investigation.

Core Physicochemical Data

UCL 1684 dibromide is a bis-quinolinium cyclophane that has been instrumental in the study
of KCa2 channels due to its high potency and selectivity.[1][2] The following tables summarize
its key physicochemical properties based on available data.
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Identifier

Value

Chemical Name

6,12,19,20,25,26-Hexahydro-5,27:13,18:21,24-
trietheno-11,7-metheno-7H-dibenzo[b,n][1][2][3]

[4]tetraazacyclotricosine-5,13-diium dibromide

Molecular Formula

C34H30Br2N4

Molecular Weight 654.44 g/mol [5]

CAS Number 199934-16-2[5]

Purity >97% (typically analyzed by HPLC)

Property Value/Description

Appearance White to off-white powder

Melting Point Not specified in available literature.

pKa Not specified in available literature.
Desiccate at room temperature for long-term
storage of the solid powder. Stock solutions

Storage should be stored at -20°C for up to one month or

-80°C for up to six months.[1] Avoid repeated

freeze-thaw cycles.

Solubility Profile

The solubility of UCL 1684 dibromide is a critical factor for its use in various experimental
settings. The following table provides solubility data in different solvents.
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Solvent Concentration Notes

Warming and sonication may
DMSO Soluble to 10 mM[5] be required to achieve higher
concentrations.

10% DMSO, 40% PEG300,

In Vivo Formulation 1 = 0.5 mg/mL (0.76 mM) )
5% Tween-80, 45% Saline.
i ] 10% DMSO, 90% (20% SBE-
In Vivo Formulation 2 > 0.5 mg/mL (0.76 mM) ) ]
B-CD in Saline).
In Vivo Formulation 3 = 0.5 mg/mL (0.76 mM) 10% DMSO, 90% Corn Oil.

Biological Activity and Mechanism of Action

UCL 1684 is a highly potent blocker of small conductance Ca2+-activated K+ (KCa2 or SK)
channels.[1][2] It exhibits high affinity for KCa2.1 and KCa2.2 subtypes.

Target ICso Assay Conditions

KCaz2.1 (rat) 3nM Rat sympathetic neurons[5]
hKCa2.1 762 pM Expressed in HEK 293 cells[5]
rkCa2.2 364 pM Expressed in HEK 293 cells[5]

The primary mechanism of action of UCL 1684 is the blockade of KCa2 channels, which are
crucial for regulating neuronal excitability and cellular signaling pathways involving calcium. By
inhibiting the potassium efflux through these channels, UCL 1684 can modulate action potential
firing rates and afterhyperpolarization.

Interestingly, in the context of atrial fibrillation, UCL 1684 has been shown to exert its
antiarrhythmic effects through an atrial-selective inhibition of the sodium channel current (INa).
[1][2] This leads to a prolongation of the effective refractory period in atrial tissue.

UCL 1684 has also been reported to have off-target activity, acting as an antagonist at M1, M3,
and M5 muscarinic acetylcholine receptors with ICso values of 0.12 uM, 1.5 uM, and 0.52 uM,
respectively.
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Experimental Protocols
Preparation of Stock Solutions

For In Vitro Experiments:

e To prepare a 10 mM stock solution, dissolve 6.54 mg of UCL 1684 dibromide powder in 1
mL of DMSO.

« If necessary, gentle warming and sonication can be used to ensure complete dissolution.
 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage
(up to 6 months).[1]

For In Vivo Experiments:

A common vehicle for in vivo administration is a mixture of solvents. The following is a
suggested protocol:

» Prepare a stock solution of UCL 1684 in DMSO.

e For a final solution, add the components in the following order: 10% DMSO, 40% PEG300,
5% Tween-80, and 45% saline.

e Ensure the solution is clear and free of precipitation before administration.

Synthesis of UCL 1684 Dibromide

The synthesis of UCL 1684 involves a multi-step process as described in the medicinal
chemistry literature. A key step in the synthesis is the cyclization reaction to form the bis-
quinolinium cyclophane structure. The following is a generalized workflow based on related
syntheses. For a detailed, step-by-step protocaol, it is highly recommended to consult the
original publication by Campos Rosa et al. in the Journal of Medicinal Chemistry (2000, volume
43, issue 2, pages 420-426).
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Generalized Synthesis Workflow for UCL 1684

Starting Materials Synthesis Steps Final Product

(Quinoline Precurso) Cunctionalization of Quinoline)—b(Coupling Reactior)—b((:yclization) UCL 1684 Dibromide
Linker Moiety

ﬂ\

Click to download full resolution via product page

Caption: A simplified workflow illustrating the key stages in the synthesis of UCL 1684
dibromide.

Signaling Pathways and Logical Relationships

The blockade of KCa2 channels by UCL 1684 has significant downstream effects on
intracellular signaling cascades, primarily due to the modulation of calcium homeostasis and
membrane potential. The following diagram illustrates the principal signaling pathway affected
by UCL 1684.
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Signaling Pathway Affected by UCL 1684
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Caption: The mechanism of action of UCL 1684 in blocking KCa2 channels and its impact on
neuronal excitability.

This guide provides a centralized resource for the physicochemical properties of UCL 1684
dibromide powder. For further, more specific applications and safety information, please refer
to the appropriate material safety data sheets and original research articles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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